Cas no 1094382-62-3 (2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole)

• Product Name: 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole
• CAS No: 1094382-62-3
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 5055364
• Update Time: 2025-08-05

2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole
• NE34452
• 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole

• Inchi： 1S/C11H9ClN2O3/c12-5-4-11-13-7-10(17-11)8-2-1-3-9(6-8)14(15)16/h1-3,6-7H,4-5H2
• InChI Key： NMBBQGLEZBTNCP-UHFFFAOYSA-N
• SMILES： ClCCC1=NC=C(C2C=CC=C(C=2)[N+](=O)[O-])O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8

Additional information on 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole

Research Briefing on 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole (CAS: 1094382-62-3)

Recent studies on the compound 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole (CAS: 1094382-62-3) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This oxazole derivative has garnered attention due to its unique structural features, which make it a promising candidate for the development of novel therapeutic agents. The presence of both chloroethyl and nitrophenyl groups in its structure allows for diverse chemical modifications, enabling researchers to explore its applications in targeting various biological pathways.

One of the key areas of investigation has been the compound's role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole can serve as a scaffold for designing potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently altered in cancer.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in antimicrobial drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel oxazole-based analogs using 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole as a starting material. These analogs exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The findings suggest that further optimization of this scaffold could lead to the development of next-generation antibiotics.

Another notable application of this compound is in the field of neurodegenerative disease research. A recent preprint on bioRxiv highlighted its use in the synthesis of small molecules targeting α-synuclein aggregation, a hallmark of Parkinson's disease. The study demonstrated that derivatives of 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole could effectively inhibit α-synuclein fibril formation in vitro, offering a potential therapeutic strategy for neurodegenerative disorders.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the versatility of 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole as a building block in drug discovery underscores its importance in contemporary medicinal chemistry research.

In conclusion, recent advancements in the study of 2-(2-Chloroethyl)-5-(3-nitrophenyl)-1,3-oxazole (CAS: 1094382-62-3) have demonstrated its broad applicability in drug discovery, spanning oncology, infectious diseases, and neurodegenerative disorders. Continued research into its chemical properties and biological activities is expected to yield novel therapeutic candidates with improved efficacy and safety profiles.